molecular formula C10H21N3O B8617177 4-Methyl-2-(piperazin-1-ylmethyl)morpholine

4-Methyl-2-(piperazin-1-ylmethyl)morpholine

Cat. No. B8617177
M. Wt: 199.29 g/mol
InChI Key: MJNGHBUJYPOPBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Methyl-2-(piperazin-1-ylmethyl)morpholine is a useful research compound. Its molecular formula is C10H21N3O and its molecular weight is 199.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Methyl-2-(piperazin-1-ylmethyl)morpholine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Methyl-2-(piperazin-1-ylmethyl)morpholine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Methyl-2-(piperazin-1-ylmethyl)morpholine

Molecular Formula

C10H21N3O

Molecular Weight

199.29 g/mol

IUPAC Name

4-methyl-2-(piperazin-1-ylmethyl)morpholine

InChI

InChI=1S/C10H21N3O/c1-12-6-7-14-10(8-12)9-13-4-2-11-3-5-13/h10-11H,2-9H2,1H3

InChI Key

MJNGHBUJYPOPBE-UHFFFAOYSA-N

Canonical SMILES

CN1CCOC(C1)CN2CCNCC2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2-((4-benzylpiperazin-1-yl)methyl)-4-methylmorpholine (346 mg) is dissolved in ethanol (10 ml). Palladium on carbon (100 mg) is added and the mixture is stirred for 5 hours at 50° C. under an atmosphere of hydrogen (50 psi). The catalyst is removed by filtration and the filtrate concentrated under reduced pressure to give 4-methyl-2-(piperazin-1-ylmethyl)morpholine (234 mg). m/z(+) 200 (M+H+).
Name
2-((4-benzylpiperazin-1-yl)methyl)-4-methylmorpholine
Quantity
346 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
100 mg
Type
catalyst
Reaction Step Two

Synthesis routes and methods II

Procedure details

Tert-butyl 4-(4-methylmorpholin-2-ylmethyl)piperazine-1-carboxylate (5.00 g, 17.0 mmol) prepared according to Process Step 2 was dissolved in dichloromethane (60 mL), and the solution was mixed with trifluoroacetic acid (20 mL) added dropwise under ice-cooling. After stirring at room temperature for one hour, the solvent was distilled off under reduced pressure. The resulting yellow oil was dissolved in dioxane (100 mL), and the solution was mixed with triethylamine (20 mL) to thereby yield 4-methyl-2-piperazin-1-ylmethylmorpholine.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step Two
Quantity
60 mL
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.